Cas no 1314974-61-2 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate)

• Product Name: 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
• CAS No: 1314974-61-2
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 1084431
• PubChem ID: 53471679
• Update Time: 2025-04-20

2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
• 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione hydrate (1:1)
• 76185-12-1
• 2,2-DIFLUORO-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
• 1314974-61-2
• 2,2-difluoro-5,5-dimethylcyclohexane-1,3-dione;hydrate
• AKOS006332109
• DTXSID70703713
• 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione--water (1/1)
• MFCD09039287
• 1,3-Cyclohexanedione,2,2-difluoro-5,5-dimethyl-
• 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione 1-hydrate

• Inchi： 1S/C8H10F2O2.H2O/c1-7(2)3-5(11)8(9,10)6(12)4-7;/h3-4H2,1-2H3;1H2
• InChI Key： KKPJGAPWBYPISG-UHFFFAOYSA-N
• SMILES： FC1(C(CC(C)(C)CC1=O)=O)F.O

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų